N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-5-(furan-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[3-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H14N4O3S/c24-18(14-10-17(26-22-14)16-5-2-7-25-16)20-13-4-1-3-12(9-13)15-11-23-6-8-27-19(23)21-15/h1-5,7,9-11H,6,8H2,(H,20,24)
• InChI Key: JXUAUOMBAVLQDT-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C3=CC(=CC=C3)NC(=O)C4=NOC(=C4)C5=CC=CO5
• Molecular Formula: C19H14N4O3S
• Molecular Weight: 378.4 g/mol

Description

N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-5-(furan-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H14N4O3S and its molecular weight is 378.41. The purity is usually 95%.
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Scientific Research Applications

FLT3 Inhibitors for Acute Myeloid Leukemia

One significant application of derivatives of this compound is in the development of FLT3 inhibitors for the treatment of acute myeloid leukemia (AML). The discovery of 6-phenylimidazo[2,1-b]thiazole derivatives, closely related to the specified compound, has shown potent activity against FLT3-dependent AML cell lines. Such derivatives have demonstrated very weak or no activity against FLT3-independent cell lines, indicating their specificity and potential therapeutic value in AML treatment (Lin et al., 2015).

Antiviral Activities

Another research direction involves exploring the antiviral properties of related heterocyclic compounds. Derivatives based on furanone and imidazo[2,1-b]thiazole structures have been tested for activity against avian influenza virus (H5N1), showing promising antiviral activity. This suggests potential applications in designing antiviral agents, especially for strains with high mortality rates in birds and humans (Flefel et al., 2012).

Fungicidal Applications

Research has also extended into the agricultural sector, where positional isomers of aromatic heterocyclic carboxamides, including those similar to the specified compound, have been synthesized and tested for their fungicidal activity. Such studies are crucial for developing new fungicides to protect crops from mold and other fungal diseases, highlighting the compound's potential application in agriculture (Banba et al., 2013).

Antimicrobial Properties

A thorough examination of the antimicrobial properties of thiazole-based heterocyclic amides has been conducted. These studies showcase the compound's potential in creating new antimicrobial agents capable of combating a range of microorganisms, including Gram-negative and Gram-positive bacteria, as well as fungi. Such research is vital for addressing the growing concern over antibiotic resistance and the need for new antimicrobial agents (Cakmak et al., 2022).